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Compound of Interest

Compound Name:
4E-Deacetylchromolaenide 4'-O-

acetate

Cat. No.: B593397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide serves to consolidate the currently available scientific information on the

physicochemical and biological properties of 4E-Deacetylchromolaenide 4'-O-acetate.

Despite its potential as a member of the bioactive sesquiterpene lactone class of compounds,

publicly accessible, in-depth data on this specific molecule is limited. This document presents

the confirmed foundational data and outlines general experimental approaches for compounds

of this nature.

Physicochemical Data
The fundamental physicochemical properties of 4E-Deacetylchromolaenide 4'-O-acetate that

have been identified are summarized below. Comprehensive experimental data such as

melting point, solubility in various solvents, and detailed spectroscopic analyses are not

available in the reviewed literature.

Table 1: Physicochemical Properties of 4E-Deacetylchromolaenide 4'-O-acetate
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Property Data

Molecular Formula C₂₂H₂₈O₇[1]

Molecular Weight 404.45 g/mol [1]

CAS Number 104736-09-6[1]

Appearance Powder

Experimental Protocols
Detailed, published experimental protocols for the specific isolation and analysis of 4E-
Deacetylchromolaenide 4'-O-acetate are not available. However, a generalized workflow for

the isolation of sesquiterpene lactones from plant sources, such as those from the

Chromolaena genus, is well-established. This process typically involves solvent extraction,

fractionation, and chromatographic purification.

General Isolation Workflow:

Extraction: Dried and powdered plant material is subjected to extraction with an organic

solvent, commonly methanol or ethanol, to obtain a crude extract.

Fractionation: The crude extract is then partitioned using a series of immiscible solvents with

increasing polarity (e.g., n-hexane, ethyl acetate, n-butanol) to separate compounds into

different fractions based on their solubility and polarity.

Chromatographic Purification: The target-containing fraction is then subjected to one or more

rounds of column chromatography over a stationary phase like silica gel. Final purification to

obtain the isolated compound is often achieved using preparative High-Performance Liquid

Chromatography (HPLC).
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Caption: A generalized workflow for the isolation of sesquiterpene lactones.

Biological Activity and Signaling Pathways
There is no specific information available in the searched scientific literature concerning the

biological activities or the mechanism of action of 4E-Deacetylchromolaenide 4'-O-acetate.

Consequently, no signaling pathway diagrams can be provided at this time. Compounds of the

sesquiterpene lactone class, particularly those isolated from Chromolaena and related genera,
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are known to exhibit a range of biological effects, including anti-inflammatory, antimicrobial, and

cytotoxic activities. Future research would be necessary to determine if 4E-
Deacetylchromolaenide 4'-O-acetate shares these properties.

The logical relationship for future investigation into the biological activity of this compound

would follow a standard drug discovery and development pipeline.
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Caption: A logical workflow for the future biological evaluation of the compound.
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In conclusion, 4E-Deacetylchromolaenide 4'-O-acetate remains a poorly characterized

natural product. The information provided herein represents the extent of the currently available

data in the public domain. Further research is warranted to fully elucidate its physicochemical

properties and to explore its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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